Cas no 847818-67-1 (BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-)
847818-67-1 structure
Product Name:BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
CAS No:847818-67-1
MF:C10H19BN2O4
MW:242.079862833023
CID:3398596
PubChem ID:11379500
Update Time:2025-04-21
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- Chemical and Physical Properties
Names and Identifiers
-
- BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]-
- Boronic acid, B-[1-(3,3-diethoxypropyl)-1H-pyrazol-5-yl]-
- DB-160522
- (1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl)boronic acid
- DTXSID801208558
- B-[1-(3,3-Diethoxypropyl)-1H-pyrazol-5-yl]boronic acid
- 847818-67-1
- SCHEMBL15331769
-
- Inchi: 1S/C10H19BN2O4/c1-3-16-10(17-4-2)6-8-13-9(11(14)15)5-7-12-13/h5,7,10,14-15H,3-4,6,8H2,1-2H3
- InChI Key: RJFMXDJOXIDLBJ-UHFFFAOYSA-N
- SMILES: B(C1N(CCC(OCC)OCC)N=CC=1)(O)O
Computed Properties
- Exact Mass: 242.1437873Da
- Monoisotopic Mass: 242.1437873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7Ų
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-5-YL]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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